Cas no 84282-47-3 (Phenol,2,5-diamino-4-methyl-, hydrobromide (1:2))

• Product Name: Phenol,2,5-diamino-4-methyl-, hydrobromide (1:2)
• CAS No: 84282-47-3
• MF: C₇H₁₂Br₂N₂O
• MW: 299.990980148315
• CID: 724391
• PubChem ID: 3019833
• Update Time: 2025-04-19

Phenol,2,5-diamino-4-methyl-, hydrobromide (1:2) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,5-diamino-4-methyl-, hydrobromide (1:2)
• 2,5-diamino-4-methylphenol dihydrobromide
• 84282-47-3
• DTXSID701004593
• EINECS 282-692-6
• 2,5-Diamino-4-methylphenol--hydrogen bromide (1/2)
• NS00060988

• Inchi： 1S/C7H10N2O.2BrH/c1-4-2-6(9)7(10)3-5(4)8;;/h2-3,10H,8-9H2,1H3;2*1H
• InChI Key： NSPDFRHYMFMWON-UHFFFAOYSA-N
• SMILES： Br.Br.OC1=CC(=C(C)C=C1N)N

Computed Properties

• Exact Mass: 299.92959g/mol
• Monoisotopic Mass: 297.93164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3Ų